Cas no 391668-62-5 (3-(1H-Imidazol-2-yl)benzoic acid)

3-(1H-Imidazol-2-yl)benzoic acid structure
391668-62-5 structure
Product Name:3-(1H-Imidazol-2-yl)benzoic acid
CAS No:391668-62-5
MF:C10H8N2O2
MW:188.182722091675
MDL:MFCD08668829
CID:1076686
Update Time:2025-04-20

3-(1H-Imidazol-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-Imidazol-2-yl)benzoic acid
    • MDL： MFCD08668829
    • Inchi： 1S/C10H8N2O2/c13-10(14)8-3-1-2-7(6-8)9-11-4-5-12-9/h1-6H,(H,11,12)(H,13,14)
    • InChI Key： MNADQOFGANNAQY-UHFFFAOYSA-N
    • SMILES： OC(C1=CC=CC(=C1)C1=NC=CN1)=O

Computed Properties

  • Exact Mass: 188.05900
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 65.98000
  • LogP: 1.77490

3-(1H-Imidazol-2-yl)benzoic acid Security Information

  • HazardClass：IRRITANT

3-(1H-Imidazol-2-yl)benzoic acid Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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